Cas no 737692-62-5 (2-(Azepan-1-yl)propan-1-ol)
2-(Azepan-1-yl)propan-1-ol structure
Product Name:2-(Azepan-1-yl)propan-1-ol
CAS No:737692-62-5
MF:C9H19NO
MW:157.253262758255
CID:559815
PubChem ID:436207
Update Time:2024-11-26
2-(Azepan-1-yl)propan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 1H-Azepine-1-ethanol,hexahydro-b-methyl-
- 1H-Azepine-1-ethanol,hexahydro-beta-methyl-(9CI)
- 2-(azepan-1-yl)propan-1-ol
- 2-(Azepan-1-yl)propan-1-ol
-
- Inchi： 1S/C9H19NO/c1-9(8-11)10-6-4-2-3-5-7-10/h9,11H,2-8H2,1H3
- InChI Key： DMVURVSECUGKHN-UHFFFAOYSA-N
- SMILES： OCC(C)N1CCCCCC1
Computed Properties
- Exact Mass: 157.147
- Monoisotopic Mass: 157.147
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 97.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 23.5
- XLogP3: 1.2
2-(Azepan-1-yl)propan-1-ol Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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